Cas no 1082766-16-2 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol)

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol structure
1082766-16-2 structure
Product name:3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
CAS No:1082766-16-2
MF:C9H8N2O2
MW:176.17202
MDL:MFCD11505289
CID:1087518
PubChem ID:29893097

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
    • VS-10865
    • ALBB-035237
    • STK945827
    • DB-150651
    • SCHEMBL860042
    • 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol, AldrichCPR
    • Phenol, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
    • DTXSID80651998
    • 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol(SALTDATA: FREE)
    • AKOS000275869
    • BBL031936
    • 1082766-16-2
    • MDL： MFCD11505289
    • Inchi： InChI=1S/C9H8N2O2/c1-6-10-9(13-11-6)7-3-2-4-8(12)5-7/h2-5,12H,1H3
    • InChI Key： LRNKLYYRAKUFNN-UHFFFAOYSA-N
    • SMILES： CC1=NOC(=N1)C2=CC(=CC=C2)O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2Ų
  • XLogP3: 1.8

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B496418-50mg
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2
50mg
 $ 70.00 2022-06-07
TRC
B496418-100mg
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2
100mg
 $ 95.00 2022-06-07
A2B Chem LLC
AD66750-10g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
10g
 $1550.00 2024-04-20
A2B Chem LLC
AD66750-500mg
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
500mg
 $523.00 2024-04-20
A2B Chem LLC
AD66750-1g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
1g
 $578.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1784271-1g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
1g
 ￥13347.00 2024-08-09
A2B Chem LLC
AD66750-25g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
25g
 $2731.00 2024-04-20
Chemenu
CM274664-1g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
1g
 $230 2023-11-25
Chemenu
CM274664-5g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
5g
 $690 2023-11-25
A2B Chem LLC
AD66750-5g
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
 1082766-16-2 95%
5g
 $1134.00 2024-04-20

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Amadis Chemical Company Limited
(CAS:1082766-16-2)3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
A1106052
Purity:99%/99%
Quantity:1g/5g
Price ($):173.0/518.0